Cas no 689251-95-4 (2-Propenoic acid, 3-(1,5-dimethyl-1H-pyrazol-4-yl)-, ethyl ester, (2E)-)
689251-95-4 structure
Product Name:2-Propenoic acid, 3-(1,5-dimethyl-1H-pyrazol-4-yl)-, ethyl ester, (2E)-
CAS No:689251-95-4
MF:C10H14N2O2
MW:194.230362415314
CID:1731163
Update Time:2024-11-18
2-Propenoic acid, 3-(1,5-dimethyl-1H-pyrazol-4-yl)-, ethyl ester, (2E)- Chemical and Physical Properties
Names and Identifiers
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- 2-Propenoic acid, 3-(1,5-dimethyl-1H-pyrazol-4-yl)-, ethyl ester, (2E)-
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- Inchi: 1S/C10H14N2O2/c1-4-14-10(13)6-5-9-7-11-12(3)8(9)2/h5-7H,4H2,1-3H3/b6-5+
- InChI Key: OSHVDLINEPFCIN-AATRIKPKSA-N
- SMILES: C(OCC)(=O)/C=C/C1=C(C)N(C)N=C1
Computed Properties
- Exact Mass: 194.10562
Experimental Properties
- Density: 1.06±0.1 g/cm3(Predicted)
- Boiling Point: 306.6±27.0 °C(Predicted)
- PSA: 44.12
- pka: 1.97±0.10(Predicted)
2-Propenoic acid, 3-(1,5-dimethyl-1H-pyrazol-4-yl)-, ethyl ester, (2E)- Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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